Cas no 161996-33-4 (1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-)

• Product Name: 1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-
• CAS No: 161996-33-4
• MF: C₉H₁₃N₅O₃
• MW: 239.231220960617
• CID: 216953
• PubChem ID: 686144
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-
• TA 105
• EU-0085630
• AG-690/37012101
• N-cyclopentyl-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• Cambridge id 5681329
• AB00093289-01
• Z605736538
• AKOS000560703
• N-cyclopentyl-2-{3-nitro-1H-1,2,4-triazol-1-yl}acetamide
• Oprea1_277085
• N-cyclopentyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide
• 161996-33-4
• Oprea1_577428

• Inchi： 1S/C9H13N5O3/c15-8(11-7-3-1-2-4-7)5-13-6-10-9(12-13)14(16)17/h6-7H,1-5H2,(H,11,15)
• InChI Key： FYURTHVEGXRKAG-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC([N+](=O)[O-])=N1)NC1CCCC1

Computed Properties

• Exact Mass: 239.10183929g/mol
• Monoisotopic Mass: 239.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų